N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C19H21NO4S2/c1-23-17-4-2-15(3-5-17)10-13-26(21,22)20-11-8-18-6-7-19(25-18)16-9-12-24-14-16/h2-7,9,12,14,20H,8,10-11,13H2,1H3
• InChI Key: NEHBPSGKNXKRFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCCC2=CC=C(S2)C3=COC=C3
• Molecular Formula: C19H21NO4S2
• Molecular Weight: 391.5 g/mol

Description

N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound X" in the scientific literature.

Scientific Research Applications

Photoinduced Oxidative Annulation

A study by Zhang et al. (2017) explored the photoinduced direct oxidative annulation of compounds including 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, which are structurally related to the chemical . This process facilitates the production of polyheterocyclic compounds without the need for transition metals and oxidants, highlighting a potential application in organic synthesis and material science (Zhang et al., 2017).

Synthesis of γ-Hydroxybutenolides

Kotzabasaki et al. (2016) demonstrated the synthesis of γ-hydroxybutenolides through the photooxygenation of 2-thiophenyl-substituted furans. This reaction leads to the formation of compounds that could be structurally related to the target chemical. Such methods are valuable in the synthesis of complex organic molecules, particularly in pharmaceutical research (Kotzabasaki et al., 2016).

Solar Cell Applications

A study by Kim et al. (2011) involved the synthesis of phenothiazine derivatives with various conjugated linkers, including furan, which is part of the target compound's structure. These compounds were used in dye-sensitized solar cells, indicating that the target compound may have potential applications in the field of renewable energy, specifically in solar cell technology (Kim et al., 2011).

Synthesis of Sulfonamides and Heterocycles

Hartman and Halczenko (1990) researched the synthesis of novel 4-arylsulfonylthiophene- and furan-2-sulfonamides, suggesting the potential of the target compound in the development of new sulfonamide derivatives. These compounds are significant in medicinal chemistry, particularly in the development of new therapeutic agents (Hartman & Halczenko, 1990).